Cas no 1286725-50-5 (N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1286725-50-5
• MF: C₁₄H₁₃N₅O₄
• MW: 315.284122228622
• CID: 6175945
• PubChem ID: 52416685
• Update Time: 2025-06-27

N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 1286725-50-5
• AKOS024528016
• F5947-0035
• N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• VU0528629-1
• N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-1-methyl-6-oxopyridazine-3-carboxamide

• Inchi： 1S/C14H13N5O4/c1-7-6-9(8(2)22-7)13-16-17-14(23-13)15-12(21)10-4-5-11(20)19(3)18-10/h4-6H,1-3H3,(H,15,17,21)
• InChI Key： SHHXWRCRQUPTJE-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2=NN=C(NC(C3C=CC(N(C)N=3)=O)=O)O2)=C1C

Computed Properties

• Exact Mass: 315.09675391g/mol
• Monoisotopic Mass: 315.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 114Ų

Additional information on N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

Chemical Compound CAS No. 1286725-50-5: N-5-(2,5-Dimethylfuran-3-yl)-1,3,4-Oxadiazol-2-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

The compound with CAS No. 1286725-50-5, named N-5-(2,5-Dimethylfuran-3-yl)-1,3,4-Oxadiazol-2-yl-1-methyl-6-Oxo-1,6-dihydropyridazine-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fused ring system and multiple functional groups that contribute to its unique properties.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug design due to their ability to interact with various biological targets. The presence of the oxadiazole ring in this compound suggests potential applications in medicinal chemistry, particularly in the development of inhibitors for enzymes or receptors associated with diseases such as cancer and neurodegenerative disorders.

The furan moiety within the molecule adds further complexity and functionality. Furan derivatives are known for their aromatic stability and ability to participate in hydrogen bonding, which can enhance the bioavailability and efficacy of pharmaceutical agents. The dimethyl substitution on the furan ring may also play a role in modulating the compound's pharmacokinetic properties.

One of the most intriguing aspects of this compound is its dihydropyridazine ring system, which is relatively uncommon in natural products but has been shown to exhibit interesting electronic properties. The 6-Oxo group within this ring contributes to the molecule's redox activity, making it a potential candidate for use in electrochemical applications or as a component in energy storage devices.

Recent advancements in synthetic chemistry have made it possible to construct such complex molecules with high precision. The synthesis of N-(2,5-Dimethylfuran) derivatives has been optimized using various coupling reactions and protecting group strategies, ensuring high yields and purity levels necessary for pharmacological testing.

In terms of biological activity, preliminary assays have indicated that this compound exhibits moderate inhibitory effects on certain kinase enzymes, suggesting its potential as a lead compound for drug development. However, further studies are required to fully understand its mechanism of action and selectivity profile.

The integration of multiple functional groups within a single molecule creates opportunities for exploring diverse biological activities. For instance, the combination of an oxadiazole ring with a dihydropyridazine system could lead to synergistic effects that enhance the compound's therapeutic potential.

From an environmental standpoint, the synthesis and application of such compounds must be carefully managed to minimize ecological impact. Researchers are actively exploring green chemistry approaches to synthesize similar molecules using renewable resources and energy-efficient methods.

In conclusion, the compound with CAS No. 1286725-50-, N-(2,5-Dimethylfuran) derivatives, represents a promising avenue for both academic research and industrial applications. Its unique structure and functional groups make it a valuable tool for advancing our understanding of complex molecular interactions and developing innovative solutions across various scientific disciplines.